Cas no 1339913-41-5 (3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1339913-41-5
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 4589569
• PubChem ID: 64665035
• Update Time: 2025-06-11

3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C11H15FO2/c1-8(7-13)5-9-3-4-11(14-2)10(12)6-9/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key： TTWJKCZDQUMIOP-UHFFFAOYSA-N
• SMILES： C(O)C(C)CC1=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 198.106
• Monoisotopic Mass: 198.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1339913-41-5)

3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1339913-41-5) is a fluorinated aromatic compound with a unique structural framework, combining a methoxyphenyl group with a methylpropanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its fluoro and methoxy substituents enhance its electronic properties, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has surged, driven by their role in optimizing drug pharmacokinetics. Researchers are particularly interested in how the fluoro group improves metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. The compound’s methylpropanol segment also offers versatility for further derivatization, enabling the synthesis of novel analogs for targeted therapies.

From an industrial perspective, CAS No. 1339913-41-5 is often explored for its potential in green chemistry applications. With sustainability being a hot topic, scientists are investigating eco-friendly synthesis routes for such fluorinated intermediates. Questions like "How to synthesize 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol sustainably?" or "What are the applications of fluorinated alcohols in drug design?" frequently appear in academic and industry discussions, reflecting its relevance.

The compound’s physicochemical properties, including its logP and hydrogen bonding capacity, make it a candidate for optimizing drug-likeness in lead compounds. Its methoxyphenyl group contributes to enhanced membrane permeability, a critical factor in CNS drug development. These attributes align with current trends in precision medicine and fragment-based drug discovery, where tailored molecular properties are paramount.

In agrochemicals, 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol is studied for its potential as a precursor to herbicides or fungicides. The fluoro substitution can improve pesticidal activity while reducing environmental persistence, addressing regulatory demands for safer agrochemicals. Searches such as "Fluorinated phenylpropanols in crop protection" highlight growing interest in this niche.

Analytical methods for characterizing CAS No. 1339913-41-5, including HPLC and NMR spectroscopy, are well-documented, ensuring quality control in industrial batches. The compound’s stability under various pH conditions is another area of investigation, particularly for formulation scientists exploring prodrug strategies.

In summary, 3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug design to sustainable agrochemicals—underscore its importance in addressing global challenges in health and agriculture. As research progresses, this compound is poised to remain a key player in the evolution of functionalized aromatic alcohols.